Cas no 146897-68-9 (Lactoferrin)

Lactoferrin is a multifunctional glycoprotein belonging to the transferrin family, primarily found in mammalian milk and mucosal secretions. It exhibits strong iron-binding capabilities, playing a critical role in regulating iron homeostasis and bioavailability. Beyond its role in iron transport, lactoferrin demonstrates antimicrobial, anti-inflammatory, and immunomodulatory properties, making it valuable in nutritional, pharmaceutical, and biomedical applications. Its ability to inhibit bacterial growth by sequestering iron and disrupting microbial cell membranes has been well-documented. Additionally, lactoferrin supports gut health by promoting beneficial microbiota and enhancing immune responses. Its stability under a range of physiological conditions further underscores its utility in functional foods, supplements, and therapeutic formulations.
Lactoferrin structure
Lactoferrin structure
Product Name:Lactoferrin
CAS No:146897-68-9
MF:C141H224N46O29S3
MW:3123.77308368683
MDL:MFCD00131481
CID:179415
Update Time:2025-05-21

Lactoferrin Chemical and Physical Properties

Names and Identifiers

    • Lactoferricin B25
    • Lactoferrin, bovine 0.92
    • L-Phenylalanine,L-phenylalanyl-L-lysyl-L-cysteinyl-L-arginyl-L-arginyl-L-tryptophyl-L-glutamin...
    • L-Phenylalanine,L-phenylalanyl-L-lysyl-L-cysteinyl-L-arginyl-L-arginyl-L-tryptophyl-L-glutaminyl-L-tryptophyl-L-arginyl-L-met
    • LFN B
    • L-Phenylalanine, L-phenylalanyl-L-lysyl-L-cysteinyl-L-arginyl-L-arginyl-L-tryptophyl-L-glutaminyl-L-tryptophyl-L-arginyl-L-methionyl-L-lysyl-L-lysyl-L-leucylglycyl-L-alanyl-L-prolyl-L-seryl-L-isoleucyl-L-threonyl-L-cysteinyl-L-valyl-L-arginyl-L-arginyl-L-alanyl-
    • Lactoferricin
    • MONL 03
    • COLOSTRUM
    • AIDS096157
    • LACTOFERRIN
    • Lactoferricin B
    • LACTOFERRIN, HUMAN
    • LACTOFERRIN (BOVINE)
    • LACTOFERRIN, HUMAN MILK
    • LACTOTRANSFERRIN (BOVINE)
    • Lactoferrin (17-41)
    • Lfcin B
    • LACTOSIDEROPHILIN (BOVINE)
    • Lactoferrin
    • MDL: MFCD00131481
    • Inchi: 1S/C141H224N46O29S3/c1-11-77(6)111-133(212)186-112(80(9)189)134(213)183-106(130(209)184-110(76(4)5)132(211)176-97(49-32-61-161-141(155)156)120(199)170-93(45-28-57-157-137(147)148)116(195)166-78(7)113(192)180-103(136(215)216)66-82-36-16-13-17-37-82)74-219-218-73-105(182-123(202)90(42-22-25-54-142)167-114(193)87(145)65-81-34-14-12-15-35-81)129(208)173-95(47-30-59-159-139(151)152)118(197)171-96(48-31-60-160-140(153)154)122(201)178-102(68-84-70-163-89-41-21-19-39-86(84)89)127(206)174-98(51-52-108(146)190)124(203)179-101(67-83-69-162-88-40-20-18-38-85(83)88)126(205)172-94(46-29-58-158-138(149)150)119(198)175-99(53-63-217-10)125(204)169-91(43-23-26-55-143)117(196)168-92(44-24-27-56-144)121(200)177-100(64-75(2)3)115(194)164-71-109(191)165-79(8)135(214)187-62-33-50-107(187)131(210)181-104(72-188)128(207)185-111/h12-21,34-41,69-70,75-80,87,90-107,110-112,162-163,188-189H,11,22-33,42-68,71-74,142-145H2,1-10H3,(H2,146,190)(H,164,194)(H,165,191)(H,166,195)(H,167,193)(H,168,196)(H,169,204)(H,170,199)(H,171,197)(H,172,205)(H,173,208)(H,174,206)(H,175,198)(H,176,211)(H,177,200)(H,178,201)(H,179,203)(H,180,192)(H,181,210)(H,182,202)(H,183,213)(H,184,209)(H,185,207)(H,186,212)(H,215,216)(H4,147,148,157)(H4,149,150,158)(H4,151,152,159)(H4,153,154,160)(H4,155,156,161)/t77-,78-,79-,80+,87-,90-,91-,92-,93-,94-,95-,96?,97-,98-,99-,100-,101?,102-,103-,104-,105-,106-,107-,110-,111-,112-/m0/s1
    • InChI Key: PHEGMCHJJYMADA-AQZAQYLYSA-N
    • SMILES: C([C@@H]1NC(C(NC([C@@]([H])(NC([C@H](CSSC[C@]([H])(NC([C@@]([H])(NC([C@@]([H])(NC([C@@H](NC([C@]2([H])CCCN2C(=O)[C@H](C)NC(=O)CNC(=O)[C@]([H])(CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)[C@]([H])(CCCCN)NC(=O)[C@H](CCSC)NC(=O)[C@H](CCCNC(N)=N)NC(=O)C(CC2=CNC3=CC=CC=C23)NC(=O)[C@H](CCC(=O)N)NC1=O)=O)CO)=O)[C@@H](C)CC)=O)[C@H](O)C)=O)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](C)C(=O)N[C@H](C(=O)O)CC1C=CC=CC=1)NC(=O)[C@H](CCCCN)NC(=O)[C@@H](N)CC1C=CC=CC=1)=O)CCCNC(N)=N)=O)CCCNC(N)=N)=O)C1=CNC2=CC=CC=C12

Experimental Properties

  • Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
  • PH: pH (20g/l, 25℃) : 5.2~7.2
  • Solubility: H2O: 1 mg/mL

Lactoferrin Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 22-24/25
  • Hazardous Material Identification: B
  • Storage Condition:−20°C
  • Safety Term:S22-24/25

Lactoferrin Pricemore >>

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Lactoferrin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:146897-68-9)Lactoferrin
Order Number:LE15839
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Lactoferrin

Lactoferrin: A Comprehensive Overview

Lactoferrin, also known by its CAS number 146897-68-9, is a multifunctional protein that has garnered significant attention in the fields of nutrition, immunology, and biotechnology. Derived primarily from milk, particularly bovine and human sources, lactoferrin plays a crucial role in various biological processes. Its unique structure and functional properties make it a subject of extensive research, with recent studies uncovering its potential in areas such as cancer therapy, immune modulation, and antimicrobial defense.

Lactoferrin is a glycoprotein belonging to the transferrin family. It is characterized by its ability to bind and transport iron ions (Fe³⁺), which is essential for its role in iron metabolism. However, beyond this fundamental function, lactoferrin exhibits a wide array of bioactive properties. Recent research has highlighted its role as an antimicrobial agent, capable of combating bacteria, viruses, and fungi. This is achieved through mechanisms such as disrupting microbial membranes and inhibiting viral entry into host cells.

The structural complexity of lactoferrin contributes to its diverse functions. It consists of two globular domains connected by a flexible hinge region. Each domain contains binding sites for iron ions, as well as regions responsible for interacting with other biomolecules. These interactions are critical for its immune-regulating properties. For instance, lactoferrin can modulate the activity of immune cells such as macrophages and neutrophils, enhancing the body's defense mechanisms against pathogens.

One of the most promising areas of research involving lactoferrin is its potential application in cancer treatment. Studies have shown that lactoferrin can induce apoptosis in cancer cells while sparing healthy cells. This selective action makes it a potential candidate for developing targeted therapies. Additionally, lactoferrin has been found to enhance the efficacy of conventional chemotherapy drugs by sensitizing cancer cells to treatment.

Another significant area of exploration is the role of lactoferrin in gut health. The gut microbiome plays a pivotal role in overall health, and lactoferrin has been shown to promote the growth of beneficial bacteria while inhibiting pathogenic strains. This property makes it a valuable ingredient in functional foods and dietary supplements aimed at improving digestive health.

The application of lactoferrin extends beyond human health into veterinary medicine and agriculture. For instance, it has been used as an additive in animal feed to enhance disease resistance and improve growth performance in livestock. This reflects its broad applicability across different sectors.

In terms of commercialization, lactoferrin is increasingly being incorporated into consumer products such as infant formula, sports nutrition supplements, and personal care products. Its natural origin and diverse benefits position it as a key ingredient in the growing market for bioactive compounds.

Recent advancements in biotechnology have enabled the large-scale production of recombinant lactoferrin through microbial fermentation systems. This has significantly reduced production costs and increased accessibility to this valuable protein. Moreover, researchers are exploring novel methods to enhance the bioavailability and stability of lactoferrin formulations, ensuring their effectiveness when administered orally or topically.

In conclusion, lactoferrin (CAS No 146897-68-9) stands out as a versatile bioactive compound with immense potential across multiple domains. From enhancing immune function to offering therapeutic benefits against chronic diseases like cancer, its applications are continually expanding with ongoing research. As scientific understanding deepens and production techniques improve, lactoferrin is poised to play an even greater role in promoting health and well-being worldwide.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:146897-68-9)Lactoferrin
LE15839
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email